Cas no 622351-62-6 (2-{naphtho2,1-bfuran-1-yl}-N-4-(propan-2-yl)phenylacetamide)

2-{Naphtho[2,1-b]furan-1-yl}-N-4-(propan-2-yl)phenylacetamide is a specialized organic compound featuring a naphthofuran core linked to an isopropyl-substituted phenylacetamide moiety. Its unique structure imparts potential utility in pharmaceutical and materials science applications, particularly as an intermediate in synthesizing bioactive molecules or functional materials. The naphthofuran scaffold offers enhanced aromatic stability and electronic properties, while the acetamide group provides versatility for further derivatization. The isopropylphenyl substituent may influence solubility and steric interactions, making it valuable in structure-activity studies. This compound is suited for research requiring tailored molecular architectures with precise steric and electronic characteristics. Handling should adhere to standard safety protocols for organic intermediates.

2-{naphtho2,1-bfuran-1-yl}-N-4-(propan-2-yl)phenylacetamide structure

622351-62-6 structure

Product Name:2-{naphtho2,1-bfuran-1-yl}-N-4-(propan-2-yl)phenylacetamide

CAS No:622351-62-6

MF:C₂₃H₂₁NO₂

MW:343.418346166611

CID:5418249

Update Time:2025-06-12

2-{naphtho2,1-bfuran-1-yl}-N-4-(propan-2-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

- 2-benzo[e][1]benzofuran-1-yl-N-(4-propan-2-ylphenyl)acetamide
- 2-{naphtho2,1-bfuran-1-yl}-N-4-(propan-2-yl)phenylacetamide
- Inchi： 1S/C23H21NO2/c1-15(2)16-7-10-19(11-8-16)24-22(25)13-18-14-26-21-12-9-17-5-3-4-6-20(17)23(18)21/h3-12,14-15H,13H2,1-2H3,(H,24,25)
- InChI Key： OTLJPOUVBSGKMH-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(C(C)C)C=C1)(=O)CC1C2=C3C=CC=CC3=CC=C2OC=1

2-{naphtho2,1-bfuran-1-yl}-N-4-(propan-2-yl)phenylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3290-0018-2μmol	2-{naphtho[2,1-b]furan-1-yl}-N-[4-(propan-2-yl)phenyl]acetamide	622351-62-6	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3290-0018-5μmol	2-{naphtho[2,1-b]furan-1-yl}-N-[4-(propan-2-yl)phenyl]acetamide	622351-62-6	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3290-0018-10μmol	2-{naphtho[2,1-b]furan-1-yl}-N-[4-(propan-2-yl)phenyl]acetamide	622351-62-6	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3290-0018-20μmol	2-{naphtho[2,1-b]furan-1-yl}-N-[4-(propan-2-yl)phenyl]acetamide	622351-62-6	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3290-0018-1mg	2-{naphtho[2,1-b]furan-1-yl}-N-[4-(propan-2-yl)phenyl]acetamide	622351-62-6	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3290-0018-2mg	2-{naphtho[2,1-b]furan-1-yl}-N-[4-(propan-2-yl)phenyl]acetamide	622351-62-6	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3290-0018-3mg	2-{naphtho[2,1-b]furan-1-yl}-N-[4-(propan-2-yl)phenyl]acetamide	622351-62-6	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3290-0018-4mg	2-{naphtho[2,1-b]furan-1-yl}-N-[4-(propan-2-yl)phenyl]acetamide	622351-62-6	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3290-0018-5mg	2-{naphtho[2,1-b]furan-1-yl}-N-[4-(propan-2-yl)phenyl]acetamide	622351-62-6	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3290-0018-10mg	2-{naphtho[2,1-b]furan-1-yl}-N-[4-(propan-2-yl)phenyl]acetamide	622351-62-6	90%+	10mg	$79.0	2023-04-26

2-{naphtho2,1-bfuran-1-yl}-N-4-(propan-2-yl)phenylacetamide Related Literature

1. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
2. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

Additional information on 2-{naphtho2,1-bfuran-1-yl}-N-4-(propan-2-yl)phenylacetamide

Introduction to 2-{naphtho[2,1-b]furan-1-yl}-N-4-(propan-2-yl)phenylacetamide (CAS No. 622351-62-6)

2-{naphtho[2,1-b]furan-1-yl}-N-4-(propan-2-yl)phenylacetamide, with the CAS number 622351-62-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a naphthofuran moiety and an acetamide functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The naphthofuran core of 2-{naphtho[2,1-b]furan-1-yl}-N-4-(propan-2-yl)phenylacetamide is a bicyclic aromatic system that is known for its stability and ability to form strong π-stacking interactions. This property makes it an attractive scaffold for the design of small molecules with high binding affinities to various biological targets. The acetamide group, on the other hand, provides additional functionality that can influence the compound's solubility, lipophilicity, and overall pharmacokinetic properties.

Recent studies have explored the potential of 2-{naphtho[2,1-b]furan-1-yl}-N-4-(propan-2-yl)phenylacetamide in various therapeutic areas. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are involved in numerous physiological processes. The ability of 2-{naphtho[2,1-b]furan-1-yl}-N-4-(propan-2-yl)phenylacetamide to interact with specific GPCRs has been investigated in both in vitro and in vivo models.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2-{naphtho[2,1-b]furan-1-yl}-N-4-(propan-2-yl)phenylacetamide exhibits potent agonist activity at the serotonin 5-HT₇ receptor. This receptor subtype is implicated in several neurological disorders, including depression and anxiety. The compound's selective binding to 5-HT₇ receptors suggests its potential as a lead molecule for the development of novel antidepressants and anxiolytics.

Beyond its activity at GPCRs, 2-{naphtho[2,1-b]furan-1-yl}-N-4-(propan-2-yl)phenylacetamide has also shown promise as an inhibitor of certain kinases. Kinases are enzymes that play critical roles in cell signaling and are often dysregulated in diseases such as cancer. A study published in the European Journal of Medicinal Chemistry reported that this compound effectively inhibits the activity of cyclin-dependent kinase 4 (CDK4), a key regulator of the cell cycle. The inhibition of CDK4 by 2-{naphtho[2,1-b]furan-1-yl}-N-4-(propan-2-yl)phenylacetamide could potentially be exploited for the development of anticancer therapies.

The pharmacokinetic properties of 2-{naphtho[2,1-b]furan-1-yl}-N-4-(propan-2-y l)phenylacetamide have also been evaluated. Preclinical studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile in animal models supports its potential for clinical translation.

In conclusion, 2-{naphtho[2,1-b]furan - 1 - yl} - N - 4 - (propan - 2 - yl) phenylacetamide (CAS No. 6 6) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide deeper insights into its mechanisms of action and clinical applications.